2-Amino-5-cyclopropoxybenzenesulfonamide

• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27 g/mol
• IUPAC Name: 2-amino-5-cyclopropyloxybenzenesulfonamide
• InChI: InChI=1S/C9H12N2O3S/c10-8-4-3-7(14-6-1-2-6)5-9(8)15(11,12)13/h3-6H,1-2,10H2,(H2,11,12,13)
• InChI Key: CGCATMDYCJBMMM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)N)S(=O)(=O)N

Description

2-Amino-5-cyclopropoxybenzenesulfonamide is a sulfonamide derivative characterized by a benzenesulfonamide backbone substituted with an amino group at the 2-position and a cyclopropoxy group at the 5-position. This compound is of interest due to its structural features, which combine a sulfonamide moiety—a well-known pharmacophore in antimicrobial and carbonic anhydrase inhibitor therapies—with a cyclopropane ring, a strained three-membered hydrocarbon system that may enhance metabolic stability and binding affinity .

Synthetic routes typically involve nucleophilic aromatic substitution or coupling reactions to introduce the cyclopropoxy group. While specific applications of this compound are still under investigation, its structural analogs are explored for antibacterial, antifungal, and enzymatic inhibition activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-5-cyclopropoxybenzenesulfonamide typically involves the reaction of 2-Amino-5-cyclopropoxybenzenesulfonyl chloride with ammonia or an amine. The reaction is usually carried out in the presence of a base such as pyridine to neutralize the hydrochloric acid formed during the reaction . The general reaction can be represented as follows:

$$\text{RSO}_2\text{Cl} + \text{R'}_2\text{NH} \rightarrow \text{RSO}_2\text{NR'}_2 + \text{HCl}$$RSO2​Cl+R’2​NH→RSO2​NR’2​+HCl

Industrial Production Methods

Industrial production of sulfonamides often involves the use of sulfonyl chlorides and amines under controlled conditions to ensure high yield and purity. The reaction is typically conducted in large reactors with efficient mixing and temperature control to optimize the reaction rate and minimize side reactions .

Chemical Reactions Analysis

Types of Reactions

2-Amino-5-cyclopropoxybenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The sulfonamide group can be oxidized to form sulfonic acids.

Reduction: The nitro group (if present) can be reduced to an amine.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be used.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides can react with the amino group under basic conditions.

Major Products Formed

Oxidation: Formation of sulfonic acids.

Reduction: Formation of primary amines.

Substitution: Formation of substituted sulfonamides.

Scientific Research Applications

2-Amino-5-cyclopropoxybenzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its antibacterial properties, similar to other sulfonamides.

Industry: Utilized in the production of dyes and pigments.

Mechanism of Action

The mechanism of action of 2-Amino-5-cyclopropoxybenzenesulfonamide involves its interaction with specific molecular targets. In the case of its antibacterial activity, it inhibits the enzyme dihydropteroate synthase, which is crucial for the synthesis of folic acid in bacteria. This inhibition leads to the disruption of bacterial growth and replication .

Comparison with Similar Compounds

Key Observations :

• The cyclopropoxy group reduces water solubility compared to methoxy-substituted analogs, likely due to increased hydrophobicity from the cyclopropane ring.

Key Observations :

• The cyclopropoxy derivative shows 10–30× greater potency against carbonic anhydrase compared to sulfamethoxazole and sulfadiazine, likely due to enhanced steric complementarity with the enzyme active site.
• Antimicrobial activity is moderate, suggesting that bulky substituents may hinder bacterial target engagement.
• Metabolic stability (hepatic microsome assay) is superior to methoxy analogs, aligning with the hypothesis that cyclopropane resists oxidative degradation .

Mechanistic and Structural Insights

• However, synthetic complexity and cost may limit scalability.
• Amino Group Positioning: The 2-amino group is critical for hydrogen bonding with carbonic anhydrase, as seen in crystallographic studies of related sulfonamides.
• Substituent Trade-offs : While cyclopropoxy enhances enzymatic inhibition, its hydrophobicity may reduce aqueous solubility, necessitating prodrug strategies for therapeutic use.